Cas no 282524-86-1 (3-(4-bromophenyl)-3-(tert-butoxycarbonylamino)propanoic acid)
3-(4-Bromophenyl)-3-(tert-butoxycarbonylamino)propanoic acid is a versatile intermediate in organic synthesis, particularly valuable for peptide coupling and pharmaceutical applications. The presence of both a Boc-protected amino group and a carboxylic acid functionality allows for selective deprotection and further derivatization, making it useful in multi-step synthetic routes. The 4-bromophenyl moiety enhances reactivity in cross-coupling reactions, such as Suzuki or Heck reactions, facilitating the introduction of diverse aryl groups. Its stable tert-butoxycarbonyl (Boc) protecting group ensures compatibility with a wide range of reaction conditions. This compound is particularly advantageous in medicinal chemistry for constructing complex molecules with precise stereochemical control.
282524-86-1 structure
Product Name:3-(4-bromophenyl)-3-(tert-butoxycarbonylamino)propanoic acid
CAS No:282524-86-1
MF:C14H18BrNO4
MW:344.201023578644
MDL:MFCD02093998
CID:253079
PubChem ID:2756775
Update Time:2025-10-19
3-(4-bromophenyl)-3-(tert-butoxycarbonylamino)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Boc-3-Amino-3-(4-bromophenyl)propionic acid
- 3-(4-Bromophenyl)-3-[(tert-butoxycarbonyl)amino]-propanoic acid
- 3-(Boc-amino)-3-(4-bromophenyl)propionic Acid
- Benzenepropanoic acid,4-bromo-b-[[(1,1-dimethylethoxy)carbonyl]amino]-
- 3-(4-Bromo-phenyl)-3-tert-butoxy
- 3-(4-bromophenyl)-3-tert-butoxycarbonylamino-propionic acid
- 3-(4-Bromophenyl)-3-[(tert-butoxycarbonyl)amino]propanoic acid
- Boc-(S)-3-Amino-3-(4-bromo-phenyl)-propionic acid
- 282524-86-1
- J-510658
- (R,S)-Boc-3-amino-3-(4-bromophenyl)-propionic acid
- (S)-3-(Boc-amino)-3-(4-bromophenyl)propanoic Acid
- FT-0680585
- Boc-4-bromo-L-
- 3-N-Boc-3-(4-bromophenyl)propionic acid
- Boc-S-3-Amino-3-(4-bromo-phenyl)-propionic acid
- FT-0656307
- 3-(4-bromophenyl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid
- SCHEMBL2794895
- (R)-N-Boc-3-Amino-3-(4-bromophenyl)propanoic acid
- EN300-316774
- 3-(4-Bromophenyl)-3-((tert-butoxycarbonyl)amino)propanoicacid
- A876757
- (S)-3-(Boc-amino)-3-(4-bromophenyl)propionic acid
- MFCD02093998
- SY110079
- FT-0655280
- CELLULOSEACETATE
- 3-(4-bromophenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic Acid
- 7R-0623
- MFCD03419292
- Boc-R-3-Amino-3-(4-bromo-phenyl)-propionic acid
- SY016357
- PD196657
- AB09023
- BOC-P-BROMOPHENYL-BETA-ALANINE
- DeacetylpseudolaricacidA
- CS-0181501
- 3-(4-Bromophenyl)-3-[(tert-butoxycarbonyl)amino]propanoic acid, AldrichCPR
- AKOS005070958
- Boc-4-bromo-D-
- 3-(4-Bromophenyl)-3-((tert-butoxycarbonyl)amino)propanoic acid
- A-phenylalanine
- 3-(4-bromophenyl)-3-(tert-butoxycarbonylamino)propanoic acid
- (S)-3-(4-bromophenyl)-3-(tert-butoxycarbonylamino)propanoic acid
- Boc-(R,S)-3-amino-3-(4-bromophenyl)propionic acid
-
- MDL： MFCD02093998
- Inchi： 1S/C14H18BrNO4/c1-14(2,3)20-13(19)16-11(8-12(17)18)9-4-6-10(15)7-5-9/h4-7,11H,8H2,1-3H3,(H,16,19)(H,17,18)
- InChI Key： ZAMLGGRVTAXBHI-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C(CC(=O)O)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 343.04200
- Monoisotopic Mass: 343.04192g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- Melting Point: 195-196°
- Boiling Point: 479.1 ℃ at 760 mmHg
- PSA: 75.63000
- LogP: 3.88050
3-(4-bromophenyl)-3-(tert-butoxycarbonylamino)propanoic acid Security Information
- HazardClass：IRRITANT
3-(4-bromophenyl)-3-(tert-butoxycarbonylamino)propanoic acid Customs Data
- HS CODE：2924299090
- Customs Data：
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-(4-bromophenyl)-3-(tert-butoxycarbonylamino)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM183580-5g |
3-(4-Bromophenyl)-3-[(tert-butoxycarbonyl)amino]-propanoic acid |
282524-86-1 | 97% | 5g |
$284 | 2021-06-09 | |
| Alichem | A019108360-5g |
3-(4-Bromophenyl)-3-((tert-butoxycarbonyl)amino)propanoic acid |
282524-86-1 | 97% | 5g |
$355.00 | 2023-09-02 | |
| TRC | B678063-50mg |
3-(4-Bromophenyl)-3-[(tert-butoxycarbonyl)amino]propanoic Acid |
282524-86-1 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B678063-100mg |
3-(4-Bromophenyl)-3-[(tert-butoxycarbonyl)amino]propanoic Acid |
282524-86-1 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B678063-500mg |
3-(4-Bromophenyl)-3-[(tert-butoxycarbonyl)amino]propanoic Acid |
282524-86-1 | 500mg |
$ 160.00 | 2022-06-06 | ||
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY016357-5g |
3-(Boc-amino)-3-(4-bromophenyl)propionic Acid |
282524-86-1 | ≥95% | 5g |
¥2840.46 | 2025-04-15 | |
| Chemenu | CM183580-5g |
3-(4-Bromophenyl)-3-[(tert-butoxycarbonyl)amino]-propanoic acid |
282524-86-1 | 97% | 5g |
$284 | 2023-02-18 | |
| eNovation Chemicals LLC | D775916-5g |
3-(Boc-amino)-3-(4-bromophenyl)propionic Acid |
282524-86-1 | 95% | 5g |
$350 | 2024-07-20 | |
| abcr | AB157386-500 mg |
3-(4-Bromophenyl)-3-[(tert-butoxycarbonyl)amino]propanoic acid |
282524-86-1 | 500MG |
€112.80 | 2022-06-11 | ||
| abcr | AB157386-1 g |
3-(4-Bromophenyl)-3-[(tert-butoxycarbonyl)amino]propanoic acid |
282524-86-1 | 1g |
€140.70 | 2022-06-11 |
3-(4-bromophenyl)-3-(tert-butoxycarbonylamino)propanoic acid Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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